Cas no 520-26-3 (Hesperidin)

• Product Name: Hesperidin
• CAS No: 520-26-3
• MF: C₂₈H₃₄O₁₅
• MW: 610.560570240021
• MDL: MFCD00075663
• CID: 37973
• PubChem ID: 24895680
• Update Time: 2025-08-04

Hesperidin Chemical and Physical Properties

Names and Identifiers

• Hesperiden
• 7-(2-o-(6-deoxy-alpha-l-mannopyranosyl)-beta-d-glucopyranosyloxy)-2,3-dihydro-4',5,7-trihydroxyflavone
• 7-[[2-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy]-5-hydroxy-2(S)-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• CITRUS-HESPERIDIN
• HESPERETIN-1-RHAMNOSIDO-D-GLUCOSE
• HESPERETIN-7-O-RUTINOSIDE
• HESPERETIN-7-RUTINOSIDE
• HESPERIDINE
• cirantin
• hesperetin,7-(6-o-(6-deoxy-alpha-l-mannopyranosyl)-beta-d-glucopyranoside)
• Hesperetin1-rhamnoside-D-glucoside
• hesperidoside
• hesperitin-7-rhamnoglucoside
• usafcf-3
• 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-oxo-3,4-dihydro-2H-chromen-7-yl 6-O-(6-deoxyhexopyranosyl)hexopyranoside
• Hesperetin 7-rutinoside
• Hesperidin
• HESPERIDIN(AS) PrintBack
• HESPERIDIN(P) PrintBack
• HESPERIDIN(RG)
• Cirontin
• Hespeidin
• Hesperetin 7-rhamnoglucoside,Hesperitin-7-rutinoside
• Hesperetin7-rhamnoglucoside
• Hespiridin
• Neobiletin
• Hesperitin-7-rutinoside
• Vitamin P
• (S)-7-[[6-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy]-2,3-dihydro-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4H-1-benzopyran-4-one
• Dried Tangerine Peel Extract
• Hesperetin 7-rhamnoglucoside
• C28H34O15
• HESPERIDIN, HPLC WS-10001-(HD-0489)-2002 90%
• HESPERIDIN HEAVY 92% BY HPLC
• (S)-7-[[6-O-(6-Deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy]-2,3-dihydro-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4H-1-benzopyran-4-one
• 7-[6-O-(6-Deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyloxy]-2α-(3-hydroxy-4-methoxyphenyl)-5-hydroxy-2,3-dihydro-4H-1-benzopyran-4-one
• Hesperidin,97%,includes analogeous compounds
• Hesperidin ,98%
• Hesperidin,Hesperetin 7-rhamnoglucoside, Hesperitin-7-rutinoside
• Citrus Aurantium Extrac
• Hesperetin 7-O-rutinoside
• Atripliside B
• Hesperetin-rutinoside
• Flavanone, 3',5,7-trihydroxy-4'-methoxy-, 7-(6-O-a-L-rhamnosyl-D-glucoside) (7CI)
• Flavanone, 3',5,7-trihydroxy-4'-methoxy-, 7-(6-O-alpha-L-rhamnosyl-delta-glucoside) (7CI)
• AC-13980
• NSC44184
• Hesperidin, (S)-(-)-
• 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-oxo-3,4-dihydro-2H-1-benzopyran-7-yl 6-O-(6-deoxyhexopyranosyl)hexopyranoside
• Hesperetin, 7-(6-O-(6-deoxy-.alpha.-L-mannopyranosyl))-.beta.-D-glucopyranoside)
• Hesperetin, 7-[6-O-(6-deoxy-.alpha.-L-mannopyranosyl)]-.beta.-D-glucopyranoside)
• HMS3656E03
• MFCD00075663
• Hesperidin, (2S)-
• DTXSID50859444
• 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-oxo-3,4-dihydro-2H-chromen-7-yl 6-O-(6-deoxyhexopyranosyl)hexopyranoside, (S)- #
• AC-34057
• CHEMBL1535112
• Usaf cf-3 f1 gluco rhamno
• WLN: T66 BO EVT&J CR CQ DO1& GQ IO- BT6OTJ CQ DQ EQ F1O- BT6OTJ CQ DQ EQ F1 GLUCO RHAMNO
• SY059206
• AKOS024282619
• HMS3373M16
• NCGC00142526-01
• 4H-1-Benzopyran-4-one, 7-[[6-O-(6-deoxy-.alpha.-L-mannopyranosyl)-.beta.-D-glucopyranosyl]oxy]-2,3-dihydro-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-, (S)-
• USAF CF-3
• 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-{3,4,5-trihydroxy-6-[(3,4,5-trihydro xy-6-methyl(2H-3,4,5,6-tetrahydropyran-2-yloxy))methyl](2H-3,4,5,6-tetrahydrop yran-2-yloxy)}chroman-4-one
• SCHEMBL22946699
• SCHEMBL765367
• NCGC00017348-02
• B0005-464965
• HMS3370H06
• Glucopyranoside, hesperetin-7(6-O-(6-deoxy-.alpha.-L-mannopyranosyl))-, .beta.-D-
• Ciratin
• 3',5,7-Trihydroxy 4'-methoxyflavanone 7-rutinoside
• (S)-(-)-hesperidin
• MLS001143532
• MLSMR
• SMR001215715

• MDL： MFCD00075663
• Inchi： 1S/C28H34O15/c1-10-21(32)23(34)25(36)27(40-10)39-9-19-22(33)24(35)26(37)28(43-19)41-12-6-14(30)20-15(31)8-17(42-18(20)7-12)11-3-4-16(38-2)13(29)5-11/h3-7,10,17,19,21-30,32-37H,8-9H2,1-2H3/t10-,17-,19+,21-,22+,23+,24-,25+,26+,27+,28+/m0/s1
• InChI Key： QUQPHWDTPGMPEX-QJBIFVCTSA-N
• SMILES： C12C(O)=CC(O[C@H]3[C@H](O)[C@H]([C@H](O)[C@@H](CO[C@@H]4O[C@H]([C@H](O)[C@@H](O)[C@H]4O)C)O3)O)=CC=1O[C@H](C1=CC=C(OC)C(O)=C1)CC2=O

Computed Properties

• Exact Mass: 610.19000
• Monoisotopic Mass: 610.18977037 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 25
• XLogP3: -1.1
• Topological Polar Surface Area: 234
• Molecular Weight: 610.6

Experimental Properties

• Color/Form: White to yellowish crystals
• Density: 1.3290 (rough estimate)
• Melting Point: 250-255 °C (dec.) (lit.)
• Boiling Point: 930.1°C at 760 mmHg
• Flash Point: 305.5±27.8 °C
• Refractive Index: 1.5940 (estimate)
• Solubility: In vitro: DMSO solubility ≥ 33 mg/ml (54.05 mm) * "≥" means soluble, but saturation unknown
• Water Partition Coefficient: Insoluble in water. Soluble in organic solvents such as DMSO.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 234.29000
• LogP: -1.15660
• Merck: 4671
• Sensitiveness: Hygroscopic
• Specific Rotation: -76 º (c=2,pyridine)
• Solubility: It is easily soluble in pyridine and sodium hydroxide solution, soluble in dimethylformamide, slightly soluble in methanol and hot glacial acetic acid, and very slightly soluble in ether, acetone, chloroform and benzene. Insoluble in water.

Hesperidin Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：MK6650000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides
• Flavonones
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone